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Compound of Interest

Compound Name: 1,2,3-Trichloro-2-fluoropropane

Cat. No.: B3392425 Get Quote

An In-depth Examination of the Transport, Transformation, and Persistence of a Recalcitrant

Environmental Contaminant

This technical guide provides a comprehensive overview of the environmental fate of 1,2,3-

trichloropropane (TCP), a persistent and toxic synthetic chemical. This document is intended

for researchers, environmental scientists, and professionals in drug development who require a

detailed understanding of the behavior of chlorinated hydrocarbons in the environment. It

covers the physicochemical properties, abiotic and biotic degradation pathways, and transport

mechanisms of TCP, with a focus on quantitative data and detailed experimental

methodologies.

Physicochemical Properties of 1,2,3-
Trichloropropane
The environmental behavior of 1,2,3-trichloropropane is largely dictated by its physical and

chemical properties. These properties influence its partitioning between air, water, and soil, as

well as its susceptibility to various degradation processes. A summary of key quantitative data

is presented in Table 1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3392425?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3392425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₃H₅Cl₃ [PubChem CID: 7285]

Molecular Weight 147.43 g/mol [PubChem CID: 7285]

CAS Number 96-18-4 [PubChem CID: 7285]

Appearance Colorless liquid [PubChem CID: 7285]

Density 1.3889 g/cm³ at 20°C [PubChem CID: 7285]

Boiling Point 156.8 °C [PubChem CID: 7285]

Melting Point -14.7 °C [PubChem CID: 7285]

Water Solubility 1750 mg/L at 20°C [PubChem CID: 7285]

Vapor Pressure 3.1 mmHg at 25°C [PubChem CID: 7285]

Henry's Law Constant 3.17 x 10⁻⁴ atm·m³/mol [PubChem CID: 7285]

Log K_ow_ (Octanol-Water

Partition Coefficient)
2.27 [PubChem CID: 7285]

Organic Carbon-Water

Partition Coefficient (K_oc_)
97.7 L/kg [PubChem CID: 7285]

Environmental Transport and Distribution
Based on its physicochemical properties, 1,2,3-trichloropropane is expected to be mobile in the

environment. Its relatively low K_oc_ value suggests limited sorption to soil and sediment,

leading to a high potential for leaching into groundwater. The compound's moderate Henry's

Law constant indicates that volatilization from surface water and moist soil can be a significant

transport mechanism to the atmosphere.
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Environmental Transport Pathways of 1,2,3-Trichloropropane.

Abiotic Degradation
1,2,3-trichloropropane is highly resistant to natural attenuation processes. Its abiotic

degradation occurs slowly in the environment through hydrolysis and photodegradation.

Hydrolysis
Hydrolysis of TCP is a very slow process under typical environmental conditions, with a half-life

estimated to be in the order of hundreds of years at 25°C and pH 7. The rate of hydrolysis is

significantly enhanced under alkaline conditions and at elevated temperatures.
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Photodegradation
In the atmosphere, 1,2,3-trichloropropane is expected to be degraded by reaction with

photochemically produced hydroxyl radicals. The estimated atmospheric half-life for this

process is approximately 15 to 46 days. Direct photolysis in water is not considered a

significant degradation pathway as TCP does not absorb light at wavelengths above 290 nm.

Reductive Dechlorination with Zero-Valent Metals
A promising abiotic degradation method for TCP is reductive dechlorination using zero-valent

metals, particularly zero-valent zinc (ZVZ). This process can be significantly faster than natural

attenuation.

1,2,3-Trichloropropane Allyl Chlorideβ-elimination (ZVZ) PropeneHydrogenolysis (ZVZ)
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Reductive Dechlorination of 1,2,3-TCP by Zero-Valent Zinc.

Biotic Degradation
The biodegradation of 1,2,3-trichloropropane is a slow process due to its high toxicity and

recalcitrance. However, several microbial pathways for its transformation have been identified

under both aerobic and anaerobic conditions.

Aerobic Biodegradation
Aerobic biodegradation of TCP is often a cometabolic process, where the microorganisms do

not use TCP as a primary carbon source. Propane-oxidizing bacteria, such as Rhodococcus

species, can degrade TCP through the action of monooxygenase enzymes.[1][2]

A key initial step in the aerobic degradation is the hydrolytic dehalogenation of TCP to 2,3-

dichloro-1-propanol, catalyzed by a haloalkane dehalogenase. This can be followed by further

enzymatic transformations.
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Culture Preparation

Degradation Experiment

Analysis

Grow Rhodococcus sp. on propane

Harvest and wash cells

Resuspend cells in medium

Dispense cell suspension into vials

Spike with 1,2,3-TCP

Incubate with shaking

Collect samples over time

Analyze by GC-MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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